7-Chloro-2-undecyl-4H-3,1-benzoxazin-4-one

• Molecular Formula: C19H26ClNO2
• Molecular Weight: 335.9 g/mol
• IUPAC Name: 7-chloro-2-undecyl-3,1-benzoxazin-4-one
• InChI: InChI=1S/C19H26ClNO2/c1-2-3-4-5-6-7-8-9-10-11-18-21-17-14-15(20)12-13-16(17)19(22)23-18/h12-14H,2-11H2,1H3
• InChI Key: JSSWMLWRDISSJX-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCC1=NC2=C(C=CC(=C2)Cl)C(=O)O1

Description

7-Chloro-2-undecyl-4H-3,1-benzoxazin-4-one (also known as C11-BOA) is a synthetic compound belonging to the benzoxazinone family. This compound has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of C11-BOA is not fully understood. However, it is believed that the compound works by disrupting the cellular membranes of fungi and insects, leading to their death. C11-BOA has also been shown to induce the production of reactive oxygen species (ROS) in plants, which can help to trigger defense responses.
Biochemical and Physiological Effects:
C11-BOA has been shown to have several biochemical and physiological effects. In plants, this compound can induce the expression of genes involved in defense responses, leading to increased resistance to fungal infections. C11-BOA has also been shown to inhibit the growth of fungal pathogens such as Fusarium graminearum. In insects, this compound can disrupt the cellular membranes, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of C11-BOA is its potent antifungal and insecticidal properties. This makes it a valuable tool for studying plant defense mechanisms and for developing new crop protection strategies. However, one limitation of C11-BOA is its potential toxicity to non-target organisms. Therefore, caution should be taken when using this compound in lab experiments.

Future Directions

There are several future directions for research involving C11-BOA. One direction is to study the mechanism of action of this compound in more detail. This could help to identify new targets for crop protection and lead to the development of more effective antifungal and insecticidal agents. Another direction is to investigate the potential use of C11-BOA in human health. Preliminary studies have shown that this compound may have anti-inflammatory and anticancer properties, making it a promising candidate for drug development.

Synthesis Methods

The synthesis of C11-BOA involves the reaction of 7-chloro-4H-3,1-benzoxazin-4-one with undecylamine. This reaction yields C11-BOA as a white solid in high yield. The purity of the compound can be confirmed using analytical techniques such as NMR and HPLC.

Scientific Research Applications

C11-BOA has been shown to have potential applications in scientific research. One of the most significant applications is its use as a plant defense compound. C11-BOA has been found to be a potent antifungal agent that can protect plants from fungal infections. This compound has also been shown to have insecticidal properties, making it a potential candidate for use in crop protection.